Cas no 2680561-23-1 (3-[(Prop-2-en-1-yloxy)carbonyl]-2-(pyridin-4-yl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-[(Prop-2-en-1-yloxy)carbonyl]-2-(pyridin-4-yl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2680561-23-1
• MF: C₁₃H₁₄N₂O₄S
• MW: 294.326261997223
• CID: 6044475
• PubChem ID: 165925720
• Update Time: 2025-06-13

3-[(Prop-2-en-1-yloxy)carbonyl]-2-(pyridin-4-yl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680561-23-1
• 3-[(prop-2-en-1-yloxy)carbonyl]-2-(pyridin-4-yl)-1,3-thiazolidine-4-carboxylic acid
• EN300-28289102
• 3-[(Prop-2-en-1-yloxy)carbonyl]-2-(pyridin-4-yl)-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C13H14N2O4S/c1-2-7-19-13(18)15-10(12(16)17)8-20-11(15)9-3-5-14-6-4-9/h2-6,10-11H,1,7-8H2,(H,16,17)
• InChI Key： UBMHJDTXPNYLQX-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N(C(=O)OCC=C)C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 294.06742811g/mol
• Monoisotopic Mass: 294.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-[(Prop-2-en-1-yloxy)carbonyl]-2-(pyridin-4-yl)-1,3-thiazolidine-4-carboxylic acid

Introduction to 3-[(Prop-2-en-1-yloxy)carbonyl]-2-(pyridin-4-yl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 2680561-23-1)

3-[(Prop-2-en-1-yloxy)carbonyl]-2-(pyridin-4-yl)-1,3-thiazolidine-4-carboxylic acid, identified by the chemical identifier CAS No. 2680561-23-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex structure that integrates an ester group, a pyridine moiety, and a thiazolidine ring, has garnered attention due to its potential biological activities and structural features that make it a valuable scaffold for drug discovery.

The compound’s structure is characterized by a thiazolidine core, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. This core is particularly noteworthy in medicinal chemistry due to its ability to mimic the functionality of natural amino acids, thereby serving as a versatile building block in the design of bioactive molecules. The presence of a pyridin-4-yl substituent at the second position of the thiazolidine ring introduces an aromatic system that can enhance interactions with biological targets, such as enzymes and receptors.

Furthermore, the ester functionality at the (Prop-2-en-1-yloxy)carbonyl position adds another layer of complexity to the molecule. Ester groups are commonly found in pharmaceuticals due to their role in modulating solubility, stability, and metabolic profiles. The specific propenyl ether moiety in this compound may contribute to unique physicochemical properties that could be exploited for targeted drug delivery or improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets more efficiently. Studies suggest that the combination of the thiazolidine scaffold and the pyridinyl group may facilitate binding to proteins involved in inflammatory pathways and cancer metabolism. For instance, computational docking studies have indicated potential binding affinities with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses.

In addition to its structural features, the compound’s potential biological activity has been investigated through in vitro assays. Preliminary findings suggest that derivatives of this molecule may exhibit inhibitory effects on certain enzymes linked to oxidative stress and cell proliferation. These properties make it an attractive candidate for further exploration in therapeutic contexts where modulation of such pathways is desired.

The synthesis of 3-[(Prop-2-en-1-yloxy)carbonyl]-2-(pyridin-4-yl)-1,3-thiazolidine-4-carboxylic acid represents a sophisticated challenge for organic chemists due to its multi-step synthesis involving heterocyclic ring formation and functional group interconversions. However, advances in synthetic methodologies have made it increasingly feasible to access such complex molecules with high purity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the desired framework while maintaining stereochemical integrity.

The role of CAS No. 2680561-23-1 in drug discovery extends beyond its intrinsic properties; it also serves as a reference point for developing libraries of related compounds. By systematically modifying substituents on the thiazolidine ring or introducing different functional groups at the ester position, researchers can generate diverse analogs with tailored biological activities. This approach aligns with modern trends in medicinal chemistry where structure-based design and high-throughput screening are employed to identify lead compounds efficiently.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative molecular entities like 3-[(Prop-2-en-1-yloxy)carbonyl]-2-(pyridin-4-yl)-1,3-thiazolidine-4-carboxylic acid. Its unique structural attributes position it as a promising candidate for addressing unmet medical needs, particularly in areas such as oncology and neurodegenerative disorders where precise targeting is essential. Ongoing research efforts are focused on optimizing synthetic routes, exploring novel synthetic strategies, and evaluating its pharmacological profile through rigorous preclinical studies.

The integration of interdisciplinary approaches—combining organic synthesis, computational biology, and pharmacology—has been instrumental in advancing the study of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation by leveraging cutting-edge technologies to accelerate drug development pipelines. This collaborative spirit ensures that compounds like CAS No. 2680561-23-1 not only remain theoretical entities but also transition into tangible therapeutic solutions.

In conclusion,3-[ (Prop - 2 - en - 1 - yloxy) carbonyl ] - 2 - ( pyridin - 4 - yl ) - 1 , 3 - thiazolid ine - 4 - carboxylic acid stands as a testament to the ingenuity of modern chemical research. Its complex architecture offers numerous opportunities for further exploration, making it a cornerstone in efforts to develop novel therapeutics for complex diseases. As research progresses,CAS No . 2680561 - 23 - 1 will continue to inspire new avenues of investigation within both academic circles and industrial settings.